molecular formula C10H11NS B8363809 1-methyl-6-methylsulfanyl-1H-indole CAS No. 202584-17-6

1-methyl-6-methylsulfanyl-1H-indole

Cat. No. B8363809
CAS RN: 202584-17-6
M. Wt: 177.27 g/mol
InChI Key: KIPSINJKCUJRHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-methyl-6-methylsulfanyl-1H-indole is a useful research compound. Its molecular formula is C10H11NS and its molecular weight is 177.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-6-methylsulfanyl-1H-indole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-6-methylsulfanyl-1H-indole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

202584-17-6

Product Name

1-methyl-6-methylsulfanyl-1H-indole

Molecular Formula

C10H11NS

Molecular Weight

177.27 g/mol

IUPAC Name

1-methyl-6-methylsulfanylindole

InChI

InChI=1S/C10H11NS/c1-11-6-5-8-3-4-9(12-2)7-10(8)11/h3-7H,1-2H3

InChI Key

KIPSINJKCUJRHY-UHFFFAOYSA-N

Canonical SMILES

CN1C=CC2=C1C=C(C=C2)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6-methylsulfanyl-1H-indole (6.8 g, 42 mmol) in DMF (50 mL) was added to a slurry of NaH (55 mmol) in DMF(10 mL) at 0° C. over a period of 10 minutes. After stirring for 1 hour at 0° C., CH3I (4.0 ml,64 mmol) was added and the mixture stirred for 30 minutes at 0° C., then at room temperature for 1 hour, then poured into ice/H2O and extracted with EtOAc. The organic phase was washed with saturated NaCl solution, dried over MgSO4, filtered and evaporated to give 6.7 g (91.0%) of 1-methyl-6-methylsulfanyl-1H-indole as a yellow oil after flash column chromatography.
Quantity
6.8 g
Type
reactant
Reaction Step One
Name
Quantity
55 mmol
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
4 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice H2O
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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